Cas no 38608-08-1 (4-Methoxy-5-methylbenzene-1,2-diamine)

• Product Name: 4-Methoxy-5-methylbenzene-1,2-diamine
• CAS No: 38608-08-1
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 2825139
• PubChem ID: 22478091
• Update Time: 2025-10-31

4-Methoxy-5-methylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-5-methylbenzene-1,2-diamine
• 4-methoxy-5-methyl-benzene-1,2-diamine
• Z1889902440
• 4-Methoxy-5-methylbenzene-1,2-diamine

• Inchi： 1S/C8H12N2O/c1-5-3-6(9)7(10)4-8(5)11-2/h3-4H,9-10H2,1-2H3
• InChI Key： CVHJSFQVNCVUQP-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1C)N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 0.9
• Topological Polar Surface Area: 61.3

Experimental Properties

• Density: 1.1±0.0 g/cm3
• Boiling Point: 303.4±0.0 °C at 760 mmHg
• Flash Point: 156.3±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

4-Methoxy-5-methylbenzene-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-Methoxy-5-methylbenzene-1,2-diamine

Comprehensive Overview of 4-Methoxy-5-methylbenzene-1,2-diamine (CAS No. 38608-08-1)

4-Methoxy-5-methylbenzene-1,2-diamine, identified by its CAS number 38608-08-1, is a specialized organic compound widely utilized in pharmaceutical and chemical research. This aromatic diamine derivative is gaining attention due to its unique structural properties and potential applications in drug synthesis, dye manufacturing, and material science. Researchers and industry professionals frequently search for this compound under terms like "4-Methoxy-5-methylbenzene-1,2-diamine uses", "CAS 38608-08-1 synthesis", and "benzene diamine derivatives", reflecting its growing relevance in scientific communities.

The molecular structure of 4-Methoxy-5-methylbenzene-1,2-diamine features a methoxy group (-OCH₃) and a methyl group (-CH₃) attached to a benzene ring, which significantly influences its reactivity. This configuration makes it a valuable intermediate in the synthesis of heterocyclic compounds, particularly in the development of pharmaceutical agents targeting neurological and metabolic disorders. Recent studies highlight its role in creating fluorescent probes for bioimaging, aligning with the rising demand for non-invasive diagnostic tools in healthcare.

In industrial applications, CAS 38608-08-1 is often explored for its potential in advanced polymer production. Its diamine functionality allows for cross-linking reactions, enhancing the thermal stability of materials like polyimides and epoxy resins. This aligns with current trends in sustainable material innovation, as industries seek eco-friendly alternatives to conventional plastics. Searches for "high-performance polymers from benzene diamines" or "green chemistry applications of 4-Methoxy-5-methylbenzene-1,2-diamine" underscore this intersection of chemistry and environmental science.

From a safety perspective, proper handling of 4-Methoxy-5-methylbenzene-1,2-diamine requires adherence to standard laboratory protocols. While not classified as hazardous under normal conditions, its storage recommendations—such as protection from light and moisture—are frequently queried by users ("CAS 38608-08-1 storage conditions"). Analytical techniques like HPLC and mass spectrometry are commonly employed to verify its purity, a topic often searched alongside "analytical methods for aromatic diamines".

The compound’s versatility extends to catalysis research, where it serves as a ligand precursor in transition-metal complexes. This application resonates with the broader interest in energy-efficient chemical processes, particularly in hydrogenation reactions critical for renewable energy technologies. Queries such as "diamine ligands in catalysis" or "CAS 38608-08-1 in green synthesis" reflect this niche yet impactful use case.

In summary, 4-Methoxy-5-methylbenzene-1,2-diamine (38608-08-1) exemplifies the convergence of academic research and industrial innovation. Its multifaceted roles—from pharmaceutical intermediates to advanced materials—position it as a compound of enduring significance. As scientific inquiries evolve, so too will its applications, driven by emerging needs in biotechnology, sustainability, and nanotechnology.